Cas no 12426-97-0 (Picrolite(Mg3H2(SiO4)2.H2O) (9CI))

• Product Name: Picrolite(Mg3H2(SiO4)2.H2O) (9CI)
• CAS No: 12426-97-0
• MF: H₄Mg₃O₉Si₂
• MW: 277.112363815308
• CID: 181243
• PubChem ID: 25477
• Update Time: 2025-04-19

Picrolite(Mg3H2(SiO4)2.H2O) (9CI) Chemical and Physical Properties

Names and Identifiers

• Picrolite(Mg3H2(SiO4)2.H2O) (9CI)
• Picrolite(8CI)
• UNII-8FDH1JN7VQ
• Hooker No. 1 chrysotile asbestos
• 8FDH1JN7VQ
• trimagnesium;tris(oxidanidyl)-oxidanyl-silane;hydrate
• HSDB 2966
• Plastibest 20
• NCI C61223A
• Chrysotile A
• Serpentine chrysotile
• 12426-97-0
• 7-45 Asbestos
• White asbestos (chrysotile, actinolite, anthophyllite, tremolite)
• 132207-32-0
• K 6-30
• CHRYSOTILE ASBESTOS
• Picrolite
• Asbestos, chrysotile
• 5Ro4
• Mg3(Si2O5)(OH)4
• Mg6(Si4O10)(OH)8
• Asbestos (chrysotile)
• CCRIS 378
• Calidria RG 144
• Chrysotile [Asbestos]
• 5R04
• CHEBI:46664
• 12168-92-2
• Sylodex
• DTXSID0030742
• Hooker No 1 chrysotile asbestos
• 12001-29-5
• DTXCID101436469
• Chrysotile
• Chrysotile (Mg3H2(SiO4)2.H2O)
• White asbestos (chrysotile, actinolite, anthophyllite, tremolite) [UN2590] [Class 9]
• RG 600
• trimagnesium;hydroxy(trioxido)silane;hydrate
• Q26840912
• Chrysotile (Mg3(OH)4(SiO5))
• Avibest C
• Asbestos, Serpentine
• UN2590
• Metaxite
• Calidria RG 100
• K6-30
• Chrysotile A asbestos
• Chrysotile uicc
• Cassiar AK
• Calidria RG 600

• Inchi： 1S/3Mg.2HO4Si.H2O/c;;;2*1-5(2,3)4;/h;;;2*1H;1H2/q3*+2;2*-3;
• InChI Key： CWBIFDGMOSWLRQ-UHFFFAOYSA-N
• SMILES： [Si]([O-])([O-])([O-])O.[Si]([O-])([O-])([O-])O.[Mg+2].[Mg+2].[Mg+2].O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 275.895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180A^2

Experimental Properties

• Density: Specific gravity: 2.4-2.6
• Melting Point: 1112 °F (Decomposes) (NIOSH, 2016)
• Boiling Point: 1112° F (Decomposes) (NIOSH, 2016)
• Flash Point: °C
• Refractive Index: Index of refraction: 1.53-1.56
• PSA: 52.54